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Compound of Interest

Compound Name: 1-Bromo-3-chloro-2-nitrobenzene

Cat. No.: B3037777

1-Bromo-3-chloro-2-nitrobenzene is a halogenated nitroaromatic compound, a class of
molecules pivotal as intermediates in complex organic synthesis, particularly within
pharmaceutical and specialty chemical development. Its unique substitution pattern offers
specific reactivity that is valuable to the medicinal chemist. However, the very features that
impart this synthetic utility—the presence of nitro and halo groups on an aromatic ring—also
signal a need for a rigorous and well-understood safety protocol.

This guide moves beyond a simple recitation of Safety Data Sheet (SDS) sections. It is
designed for the laboratory professional, providing not only the critical safety data but also the
scientific rationale behind the recommended procedures. Due to the limited availability of
aggregated hazard data for this specific isomer (CAS 59772-48-4), this document employs a
standard toxicological practice: leveraging data from the closely related and better-
characterized isomer, 1-Bromo-2-chloro-3-nitrobenzene (CAS 3970-37-4), to establish a
conservative and proactive safety framework. This approach ensures that researchers can
manage the potential risks authoritatively, grounding their handling protocols in robust chemical
principles.

Chapter 1: Chemical Identity and Physicochemical
Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of its safe handling. These properties dictate its behavior under laboratory conditions and
inform decisions regarding storage, spill response, and personal protective equipment.
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1.1 Identification

Identifier Value Source
1-bromo-3-chloro-2-

IUPAC Name ] [1]
nitrobenzene

CAS Number 59772-48-4 [1]

Molecular Formula CeH3BrCINO2 [1]

Molecular Weight 236.45 g/mol [1]

Synonyms 2-Bromo-6-chloronitrobenzene  [1]

1.2 Physicochemical Data

Property

Value

Significance in Handling

Physical State

Solid (predicted)

Potential for dust generation

during transfer.

57-60°C (for isomer 1-bromo-

Melting Point _ (2]
2-chloro-3-nitrobenzene)
N ) 290.4 + 20.0 °C (Predicted for
Boiling Point ) [2]
isomer)
) 1.827 + 0.06 g/cm3 (Predicted
Density ] [2]
for isomer)
N Slightly soluble in Chloroform
Solubility [2]

and Methanol (for isomer)

Chapter 2: Comprehensive Hazard Assessment

While specific GHS classification for 1-bromo-3-chloro-2-nitrobenzene is not aggregated in

the provided sources, the profile of its isomer, 1-bromo-2-chloro-3-nitrobenzene, provides a

reliable basis for risk assessment. The following hazards are officially reported for the isomer

and should be assumed for the title compound.[3][4]
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

These classifications mandate careful handling to prevent ingestion, skin/eye contact, and
inhalation of dusts or vapors.

2.1 GHS Hazard Summary
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Initial Response

Spill Detected

Evacuate Immediate Area
Ensure Ventilation

Assessment & Prep

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Containment & Cleanup

Cover with Inert Absorbent
(e.g., vermiculite, sand)

Carefully Sweep/Scoop Up

Place in Labeled, Sealed Container
for Hazardous Waste

Clean Spill Area with Soap & Water

Dispose of Contaminated Materials
as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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